Cas no 1804078-74-7 (1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one
• CAS No: 1804078-74-7
• MF: C₁₀H₉BrClIO
• MW: 387.439333677292
• CID: 4975932
• Update Time: 2025-05-26

1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one

• Inchi： 1S/C10H9BrClIO/c11-5-9(14)4-7-1-2-10(13)8(3-7)6-12/h1-3H,4-6H2
• InChI Key： YYPIRDOIHBRCCG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1CCl)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one (CAS: 1804078-74-7)

The compound 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one (CAS: 1804078-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one, which make it a valuable intermediate in the synthesis of complex organic molecules. The presence of multiple reactive sites, including the bromo, chloro, and iodo substituents, allows for diverse chemical modifications, enabling the creation of novel compounds with tailored biological properties. Researchers have successfully utilized this compound in the development of targeted therapies for various diseases, including cancer and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other pathological conditions. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one exhibit potent inhibitory activity against specific kinases, making them promising candidates for anticancer drug development. The study also reported improved selectivity and reduced off-target effects compared to existing inhibitors.

In addition to its role in kinase inhibition, 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one has been explored for its antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives of the compound exhibited significant antibacterial activity, particularly against Gram-positive bacteria. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthesis of 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one has also seen methodological improvements. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For instance, a study in Organic Process Research & Development reported a novel catalytic method that reduces the use of hazardous reagents and minimizes waste generation. This progress aligns with the broader industry trend toward sustainable chemical practices.

Despite these promising developments, challenges remain in the optimization of 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a cornerstone in future drug discovery efforts.

In conclusion, 1-Bromo-3-(3-(chloromethyl)-4-iodophenyl)propan-2-one (CAS: 1804078-74-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and antimicrobial therapy. Continued research and development efforts are expected to unlock further therapeutic potential, paving the way for innovative treatments in the chemical biology and pharmaceutical sectors.